Cas no 2137650-19-0 (1-Piperidinecarboxylic acid, 4-amino-2-(3-bromophenyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-amino-2-(3-bromophenyl)-, 1,1-dimethylethyl ester
• CAS No: 2137650-19-0
• MF: C₁₆H₂₃BrN₂O₂
• MW: 355.270023584366
• CID: 6050304
• PubChem ID: 165457754
• Update Time: 2025-11-01

1-Piperidinecarboxylic acid, 4-amino-2-(3-bromophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-amino-2-(3-bromophenyl)-, 1,1-dimethylethyl ester
• 2137650-19-0
• EN300-704871
• tert-butyl 4-amino-2-(3-bromophenyl)piperidine-1-carboxylate

• Inchi： 1S/C16H23BrN2O2/c1-16(2,3)21-15(20)19-8-7-13(18)10-14(19)11-5-4-6-12(17)9-11/h4-6,9,13-14H,7-8,10,18H2,1-3H3
• InChI Key： ADRGJCWYVCDEGT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(N)CC1C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 354.09429g/mol
• Monoisotopic Mass: 354.09429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-Piperidinecarboxylic acid, 4-amino-2-(3-bromophenyl)-, 1,1-dimethylethyl ester

1-Piperidinecarboxylic acid, 4-amino-2-(3-bromophenyl)-, 1,1-dimethylethyl ester (CAS No. 2137650-19-0): A Comprehensive Overview

1-Piperidinecarboxylic acid, 4-amino-2-(3-bromophenyl)-, 1,1-dimethylethyl ester (CAS No. 2137650-19-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The piperidine ring, a six-membered nitrogen-containing heterocycle, is a common structural motif in many biologically active molecules. In this compound, the piperidine ring is substituted with an amino group at the 4-position and a bromophenyl group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. Additionally, the 1,1-dimethylethyl ester group at the carboxylic acid position provides stability and modulates the compound's solubility and reactivity.

Recent studies have highlighted the potential of 1-Piperidinecarboxylic acid, 4-amino-2-(3-bromophenyl)-, 1,1-dimethylethyl ester in various therapeutic areas. One notable application is in the development of novel anti-inflammatory agents. The amino group and bromophenyl substituents are known to interact with specific protein targets involved in inflammatory pathways, making this compound a promising candidate for further investigation.

In addition to its anti-inflammatory properties, 1-Piperidinecarboxylic acid, 4-amino-2-(3-bromophenyl)-, 1,1-dimethylethyl ester has shown potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are targets for many drugs on the market. The unique combination of functional groups in this compound allows it to bind to specific GPCRs with high affinity and selectivity.

Preclinical studies have demonstrated that 1-Piperidinecarboxylic acid, 4-amino-2-(3-bromophenyl)-, 1,1-dimethylethyl ester exhibits favorable pharmacokinetic properties. Its stability in biological systems and good oral bioavailability make it an attractive candidate for drug development. Furthermore, preliminary toxicity studies have shown that this compound has a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

The synthesis of 1-Piperidinecarboxylic acid, 4-amino-2-(3-bromophenyl)-, 1,1-dimethylethyl ester involves several steps that require careful control of reaction conditions to ensure high yield and purity. The key steps include the formation of the piperidine ring through amination reactions and the introduction of the bromophenyl and amino substituents via substitution reactions. The final step involves esterification to form the 1,1-dimethylethyl ester group.

One of the challenges in synthesizing this compound is achieving high regioselectivity during the substitution reactions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce the bromophenyl group with high regioselectivity.

The potential applications of 1-Piperidinecarboxylic acid, 4-amino-2-(3-bromophenyl)-, 1,1-dimethylethyl ester extend beyond anti-inflammatory and GPCR modulation. Researchers are also exploring its use as an inhibitor of specific enzymes involved in metabolic disorders and cancer. The ability to fine-tune the chemical structure through synthetic modifications allows for the optimization of its biological activity for different therapeutic targets.

In conclusion, 1-Piperidinecarboxylic acid, 4-amino-2-(3-bromophenyl)-, 1,1-dimethylethyl ester (CAS No. 2137650-19-0) is a versatile compound with promising therapeutic potential. Its unique combination of functional groups makes it an attractive candidate for further research and development in various areas of medicinal chemistry and pharmaceutical science. Ongoing studies are expected to uncover new applications and refine its use as a valuable tool in drug discovery.